molecular formula C21H21N3O4 B7718995 ethyl 4-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamido)benzoate

ethyl 4-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamido)benzoate

Cat. No. B7718995
M. Wt: 379.4 g/mol
InChI Key: XFKXEBIUYODFRU-UHFFFAOYSA-N
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Description

“Ethyl 4-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamido)benzoate” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom . Compounds with this structure have been synthesized and evaluated as multifunctional ligands for the treatment of Alzheimer’s disease .


Synthesis Analysis

The synthesis of compounds with a 1,2,4-oxadiazole ring has been reported in several studies . For instance, a novel series of (4-(1,2,4-oxadiazol-5-yl)phenyl)-2-aminoacetamide derivatives were synthesized based on previous work . Another study reported the synthesis of 4-(4-ethyl-phenyl)-3-(4-methyl-phenyl)-1,2,4-oxadiazol-5(4H)-one and 4-(4-ethyl-phenyl)-3-(4-methyl-phenyl)-1,2,4-oxadiazole-5(4H)-thione .


Molecular Structure Analysis

The molecular structure of “this compound” likely includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .


Chemical Reactions Analysis

The chemical reactions involving compounds with a 1,2,4-oxadiazol-5-yl structure have been studied . For example, the solvent effects on CO, CN, and CS stretching vibrational frequencies of synthesized compounds were investigated experimentally .


Physical And Chemical Properties Analysis

The physical and chemical properties of compounds with a 1,2,4-oxadiazol-5-yl structure have been reported . For instance, the yield, melting point, and NMR data were provided for a synthesized compound .

Mechanism of Action

While the specific mechanism of action for “ethyl 4-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamido)benzoate” is not mentioned in the retrieved papers, compounds with a 1,2,4-oxadiazol-5-yl structure have been evaluated as multifunctional ligands for the treatment of Alzheimer’s disease .

Future Directions

Compounds with a 1,2,4-oxadiazol-5-yl structure have been studied for various applications, including as potential high-energy core, ionic salts, and pharmaceutical compounds . Future research may continue to explore these and other potential applications.

properties

IUPAC Name

ethyl 4-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoylamino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O4/c1-2-27-21(26)16-11-13-17(14-12-16)22-18(25)9-6-10-19-23-20(24-28-19)15-7-4-3-5-8-15/h3-5,7-8,11-14H,2,6,9-10H2,1H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFKXEBIUYODFRU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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